Cas no 2229497-87-2 (tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate
• CAS No: 2229497-87-2
• MF: C₁₄H₁₇ClN₄O₂
• MW: 308.763381719589
• CID: 5929969
• PubChem ID: 165702133
• Update Time: 2025-06-25

tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate
• tert-butyl N-[3-(2-amino-1H-imidazol-5-yl)-4-chlorophenyl]carbamate
• 2229497-87-2
• EN300-1871617

• Inchi： 1S/C14H17ClN4O2/c1-14(2,3)21-13(20)18-8-4-5-10(15)9(6-8)11-7-17-12(16)19-11/h4-7H,1-3H3,(H,18,20)(H3,16,17,19)
• InChI Key： YPXCVXLRCCXRAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(N)N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.1040035g/mol
• Monoisotopic Mass: 308.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate

Research Brief on tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate (CAS: 2229497-87-2)

The compound tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate (CAS: 2229497-87-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of an imidazole ring and a chlorophenyl group, make it a promising scaffold for the development of bioactive molecules. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to derivatize this compound and explore its pharmacological properties.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate exhibit potent inhibitory activity against a range of biological targets, including kinases and proteases. These findings suggest potential applications in the treatment of cancer, inflammatory diseases, and infectious diseases. For instance, one study reported that a derivative of this compound showed significant anti-proliferative effects against certain cancer cell lines, with IC50 values in the low micromolar range.

Further investigations into the mechanism of action of tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate derivatives have revealed their ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways. These insights have opened new avenues for the design of targeted therapies with improved efficacy and reduced side effects. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable information for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Despite these promising results, challenges remain in the development of tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's clinical potential.

In conclusion, tert-butyl N-3-(2-amino-1H-imidazol-5-yl)-4-chlorophenylcarbamate represents a versatile and promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable tool for developing novel therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the treatment of various diseases.